Cas no 1805972-57-9 (4-Chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine)

• Product Name: 4-Chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine
• CAS No: 1805972-57-9
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4868464
• Update Time: 2025-06-07

4-Chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F2N2/c9-1-6-4(2-13)7(10)5(3-14-6)8(11)12/h3,8H,1H2
• InChI Key： YPKKSBWHECPXPB-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(CCl)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine

Introduction to 4-Chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine (CAS No. 1805972-57-9)

4-Chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1805972-57-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including its chloro, chloromethyl, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The 4-chloro group at the 4-position of the pyridine ring introduces electrophilic characteristics, making the molecule a valuable intermediate in nucleophilic substitution reactions. The 2-(chloromethyl) moiety further enhances its reactivity, allowing for the formation of various functionalized derivatives through alkylation or condensation reactions. Additionally, the 3-cyano substituent provides a site for further functionalization via reduction or hydrolysis, while the 5-(difluoromethyl) group imparts metabolic stability and influences electronic properties, making it a promising candidate for drug development.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their pharmacological potential. Pyridine derivatives have been extensively studied due to their role as key scaffolds in many bioactive molecules. Specifically, compounds with multiple substituents such as chloro, cyano, and difluoromethyl groups have shown promise in various therapeutic areas. For instance, studies have demonstrated that pyridine-based molecules can interact with biological targets such as enzymes and receptors, leading to potential applications in treating neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 4-chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop new analogs with enhanced binding affinity and selectivity. For example, modifications at the chloromethyl position have been explored to optimize pharmacokinetic properties, while the cyano group has been utilized in generating amide or carboxylic acid derivatives. These strategies highlight the compound's potential as a precursor in synthesizing novel therapeutic agents.

The introduction of fluorine atoms at the 5-position is particularly noteworthy due to their ability to modulate drug properties such as lipophilicity and metabolic stability. Fluoro-substituted compounds are known to exhibit improved bioavailability and resistance to enzymatic degradation. In fact, recent studies have shown that incorporating difluoromethyl groups into pyridine derivatives can enhance binding interactions with biological targets, leading to more effective drug candidates. This underscores the importance of 4-chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine as a valuable intermediate in drug discovery.

Furthermore, advances in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that modifications at specific positions can fine-tune its interactions with target proteins. For instance, computational analyses have indicated that optimizing the electronic properties of the chloromethyl group could enhance binding affinity to certain enzymes involved in disease pathways. Such insights are crucial for guiding experimental efforts and accelerating the development of novel therapeutics.

The synthesis of 4-chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine presents unique challenges due to its complex structure. However, recent methodological advancements have made it more accessible for industrial-scale production. Catalytic processes and green chemistry approaches have been employed to improve yield and reduce environmental impact. These innovations not only enhance efficiency but also align with global efforts toward sustainable chemical manufacturing.

In conclusion,4-Chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine (CAS No. 1805972-57-9) represents a promising compound with significant potential in pharmaceutical research. Its structural features make it a versatile intermediate for developing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound,4-Chloro-2-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine is poised to play a crucial role in advancing drug discovery and development.